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Compound of Interest

Compound Name: Dugesin B

Cat. No.: B12389262

For Researchers, Scientists, and Drug Development Professionals

Core Compound Specifications

Dugesin B is a rearranged neo-clerodane diterpenoid that has been isolated from the plant
Salvia dugesii.[1][2] Its fundamental chemical and physical properties are summarized below.

Property Value Source
Molecular Formula C20H1405 [3]
Molecular Weight 334.32 g/mol [3]

(13R)-13-(furan-3-yl)-11-
methyl-4,14-
dioxatetracyclo[8.7.0.02,5.012,16]
IUPAC Name PubChem
heptadeca-
1(17),2(6),7,10,12(16)-

pentaene-5,15-dione

CAS Number 760973-66-8 PubChem

Class Diterpenoid, Neo-Clerodane [11[2]

Biological Activity
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Diterpenoids isolated from Salvia species, including neo-clerodanes, have been investigated
for a range of biological activities. The isolates from Salvia dugesii, including Dugesin B, have
been evaluated for their anti-feedant, cytotoxic, and antiviral properties.[1][2] A related
compound isolated from the same plant, Dugesin F, was specifically noted as a non-toxic
antiviral agent against the influenza virus FM1.[1][2]

While specific quantitative bioactivity data for Dugesin B is not extensively available in the
public domain, the general bioactivities of clerodane diterpenes suggest potential therapeutic
applications. These compounds are known to exhibit anti-inflammatory and cytotoxic activities.
[4] For instance, some clerodane diterpenes have shown potent inhibitory effects against the
NLRP3 inflammasome, a key component of the inflammatory response.[4]

Experimental Protocols
Isolation of Dugesin B from Salvia dugesii

The following is a generalized workflow for the isolation of Dugesin B and other neo-clerodane
diterpenoids from the aerial parts of Salvia dugesii, based on typical phytochemical
investigation procedures.
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Extraction

Aerial Parts of Salvia dugesii

Air-dry and powder the plant material

Extract with Acetone at room temperature

Concentrate the extract under reduced pressure

- J

Fractionatipn

Suspend crude extract in H20

Partition with Petroleum Ether Partition with EtOAc Partition with n-BuOH

Collect EtOAc-soluble fraction

Purifiration

4 N
| |

[Silica Gel Column Chromatograph;D

:

Gephadex LH-20 Column ChromatographD

Greparative HPLCD
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Infection and Treatment Controls

Virus Control (infected, untreated cel Cell Control (uninfected, untreated cells)

Preparation

Grepare serial dilutions of Dugesin @ Grepale influenza virus stock (e.g., FMID Guhure Madin-Darby Canine Kidney (MDCK) ce@ Infect MDCK cels with influenza virus

Treat infected cells with Dugesin B dilutions
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4 N 7 I

Cell Culture and Treatment Viability Measurement

[Seed cells (e.g., Vero or MDCK) in 96-well plateg Gdd MTT or WST-8 reagent to each weD

\ A
G’reat cells with serial dilutions of Dugesin 9 Gncubate to allow for color developmena
A/
Encubate for 48-72 hours) @Ieasure absorbance with a plate readea
- RN %
4 Data A‘;lalysis )

Calculate cell viability relative to untreated controls

Determine CCso (50% cytotoxic concentration)

( Compound
Dugesin B (Hypothesized)

Y

v Potential Signaling Pathways

G-Opioid Receptor (KOR) Modulation) Gnhibition of Pro-inflammatory Mediators (e.g., COX, iNOSD {Modulation of NF-kB Signalinga

) A

Potential Cellular Outcomes

\ \i
Analgesic/Psychoactive Effects Anti-inflammatory Response Jpjl® Cytotoxic Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide to Dugesin B: A Rearranged
Neo-Clerodane Diterpenoid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12389262#dugesin-b-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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